Cas no 1378874-51-1 (3-bromo-6-methylpyrazolo1,5-apyridine-2-carboxylic acid)

• Product Name: 3-bromo-6-methylpyrazolo1,5-apyridine-2-carboxylic acid
• CAS No: 1378874-51-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 5712366
• PubChem ID: 129952816
• Update Time: 2025-10-25

3-bromo-6-methylpyrazolo1,5-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-METHYLPYRAZOLO[1,5-A]PYRIDINE-2-CARBOXYLICACID
• EN300-1709506
• 1378874-51-1
• 3-BROMO-6-METHYLPYRAZOLO[1,5-A]PYRIDINE-2-CARBOXYLIC ACID
• Pyrazolo[1,5-a]pyridine-2-carboxylic acid, 3-bromo-6-methyl-
• 3-bromo-6-methylpyrazolo1,5-apyridine-2-carboxylic acid

• Inchi： 1S/C9H7BrN2O2/c1-5-2-3-6-7(10)8(9(13)14)11-12(6)4-5/h2-4H,1H3,(H,13,14)
• InChI Key： OHINAKHTWNDOAB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN2C=C(C)C=CC2=1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• pka: -5.29±0.41(Predicted)

Additional information on 3-bromo-6-methylpyrazolo1,5-apyridine-2-carboxylic acid

3-Bromo-6-Methylpyrazolo[1,5-a]Pyridine-2-Carboxylic Acid: A Comprehensive Overview

3-Bromo-6-Methylpyrazolo[1,5-a]Pyridine-2-Carboxylic Acid, identified by the CAS Registry Number 1378874-51-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds known for their versatile applications in drug discovery and materials science. The structure of this compound features a pyrazolo[1,5-a]pyridine core with substituents at positions 2, 3, and 6. Specifically, the 2-position bears a carboxylic acid group, the 3-position has a bromine atom, and the 6-position is substituted with a methyl group.

The synthesis of 3-Bromo-6-Methylpyrazolo[1,5-a]Pyridine-2-Carboxylic Acid typically involves multi-step reactions that leverage principles of heterocyclic chemistry. Recent advancements in catalytic methods and microwave-assisted synthesis have enabled more efficient and selective pathways for constructing such complex structures. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at position 3 while maintaining the integrity of the pyrazolopyridine ring system.

In terms of biological activity, this compound has been explored as a potential lead molecule in drug discovery programs targeting various disease states. Preclinical studies have demonstrated that it exhibits moderate inhibitory activity against certain kinases and enzymes associated with cancer and inflammatory diseases. Notably, its ability to modulate cellular signaling pathways makes it a promising candidate for further optimization into therapeutic agents.

Recent research has also highlighted the potential of 3-Bromo-6-Methylpyrazolo[1,5-a]Pyridine-2-Carboxylic Acid as a building block in supramolecular chemistry. Its unique combination of functional groups allows for the formation of hydrogen bonds and π–π interactions, which are critical for constructing self-assembled nanostructures. Such applications could pave the way for innovative materials with tailored properties for use in electronics and sensing technologies.

The structural versatility of this compound is further underscored by its ability to undergo various post-synthetic modifications. For example, the carboxylic acid group at position 2 can be converted into esters or amides, enabling the creation of derivatives with enhanced bioavailability or improved pharmacokinetic profiles. This flexibility underscores its utility as both a standalone compound and a precursor for more complex molecules.

In conclusion, 3-Bromo-6-Methylpyrazolo[1,5-a]Pyridine-2-Carboxylic Acid represents a valuable addition to the arsenal of heterocyclic compounds available for research and development. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future explorations across multiple scientific disciplines.